Dehydroritonavir
Dehydroritonavir
Brand Name:
Vulcanchem
CAS No.:
1156504-13-0
VCID:
VC0052319
InChI:
InChI=1S/C37H46N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(40-29)25(3)4)34(45)39-28(16-26-12-8-6-9-13-26)18-32(44)31(17-27-14-10-7-11-15-27)41-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-24,28,31-33,44H,3,16-18,20-21H2,1-2,4-5H3,(H,39,45)(H,41,47)(H,42,46)/t28-,31-,32-,33-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)N(C)CC4=CSC(=N4)C(=C)C
Molecular Formula:
C37H46N6O5S2
Molecular Weight:
718.932
Dehydroritonavir
CAS No.: 1156504-13-0
Reference Standards
VCID: VC0052319
Molecular Formula: C37H46N6O5S2
Molecular Weight: 718.932
| CAS No. | 1156504-13-0 |
|---|---|
| Product Name | Dehydroritonavir |
| Molecular Formula | C37H46N6O5S2 |
| Molecular Weight | 718.932 |
| IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-prop-1-en-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate |
| Standard InChI | InChI=1S/C37H46N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(40-29)25(3)4)34(45)39-28(16-26-12-8-6-9-13-26)18-32(44)31(17-27-14-10-7-11-15-27)41-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-24,28,31-33,44H,3,16-18,20-21H2,1-2,4-5H3,(H,39,45)(H,41,47)(H,42,46)/t28-,31-,32-,33-/m0/s1 |
| Standard InChIKey | FACGOSOZRPCMCB-XGKFQTDJSA-N |
| SMILES | CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)N(C)CC4=CSC(=N4)C(=C)C |
| Synonyms | (3S,4S,6S,9S)-4-Hydroxy-12-methyl-13-[2-(1-methylethenyl)-4-thiazolyl]-9-(1-methylethyl)-8,11-dioxo-3,6-bis(phenylmethyl)-2,7,10,12-tetraazatridecanoic Acid 5-Thiazolylmethyl Ester |
| PubChem Compound | 131667417 |
| Last Modified | Nov 11 2021 |
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